Muraglitazar Acyl-β-D-glucuronide
Muraglitazar Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
875430-26-5
VCID:
VC0024235
InChI:
InChI=1S/C35H36N2O13/c1-20-26(36-32(47-20)22-6-4-3-5-7-22)16-17-46-24-10-8-21(9-11-24)18-37(35(44)48-25-14-12-23(45-2)13-15-25)19-27(38)49-34-30(41)28(39)29(40)31(50-34)33(42)43/h3-15,28-31,34,39-41H,16-19H2,1-2H3,(H,42,43)/t28?,29-,30?,31?,34+/m1/s1
SMILES:
CC1=C(N=C(O1)C2=CC=CC=C2)CCOC3=CC=C(C=C3)CN(CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O)C(=O)OC5=CC=C(C=C5)OC
Molecular Formula:
C₃₅H₃₆N₂O₁₃
Molecular Weight:
692.67
Muraglitazar Acyl-β-D-glucuronide
CAS No.: 875430-26-5
Reference Standards
VCID: VC0024235
Molecular Formula: C₃₅H₃₆N₂O₁₃
Molecular Weight: 692.67
CAS No. | 875430-26-5 |
---|---|
Product Name | Muraglitazar Acyl-β-D-glucuronide |
Molecular Formula | C₃₅H₃₆N₂O₁₃ |
Molecular Weight | 692.67 |
IUPAC Name | (3R,6R)-3,4,5-trihydroxy-6-[2-[(4-methoxyphenoxy)carbonyl-[[4-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]phenyl]methyl]amino]acetyl]oxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C35H36N2O13/c1-20-26(36-32(47-20)22-6-4-3-5-7-22)16-17-46-24-10-8-21(9-11-24)18-37(35(44)48-25-14-12-23(45-2)13-15-25)19-27(38)49-34-30(41)28(39)29(40)31(50-34)33(42)43/h3-15,28-31,34,39-41H,16-19H2,1-2H3,(H,42,43)/t28?,29-,30?,31?,34+/m1/s1 |
SMILES | CC1=C(N=C(O1)C2=CC=CC=C2)CCOC3=CC=C(C=C3)CN(CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O)C(=O)OC5=CC=C(C=C5)OC |
Synonyms | N-[(4-Methoxyphenoxy)carbonyl]-N-[[4-[2-(5-methyl-2-phenyl-4-oxazolyl)ethoxy]phenyl]methyl]glycine β-D-Glucopyranuronic Acid 1-Ester; |
PubChem Compound | 46782403 |
Last Modified | Nov 11 2021 |
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